Cas no 393855-78-2 (2-amino-2-butyl-hexanoic acid ethyl ester)

2-amino-2-butyl-hexanoic acid ethyl ester structure
393855-78-2 structure
Product Name:2-amino-2-butyl-hexanoic acid ethyl ester
CAS No:393855-78-2
MF:C12H25NO2
MW:215.332403898239
CID:3039420
Update Time:2025-03-27

2-amino-2-butyl-hexanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-butyl-hexanoic acid ethyl ester
    • 2-Amino-2-butyl-hexansaeure-aethylester;Amino-dibutyl-essigsaeure-aethylester;5-Amino-nonan-carbonsaeure-(5)-aethylester;ethyl 2-amino-2-butylhexanoate;ethyl 2-amino -2-butylhexanoate;ethyl 2-butylnorleucinate;
    • Norleucine, 2-butyl-, ethyl ester
    • ethyl 2-amino-2-butylhexanoate
    • Inchi: 1S/C12H25NO2/c1-4-7-9-12(13,10-8-5-2)11(14)15-6-3/h4-10,13H2,1-3H3
    • InChI Key: FZEMJLFRGFKZGB-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)[C@](CCCC)(CCCC)N

Computed Properties

  • Exact Mass: 215.18900
  • Monoisotopic Mass: 215.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 0.920±0.06 g/cm3(Predicted)
  • Boiling Point: 270.7±13.0 °C(Predicted)
  • PSA: 52.32000
  • LogP: 3.32770
  • pka: 8.27±0.25(Predicted)

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